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Compound of Interest

2-Hydroxy-4'-
Compound Name:

methylbenzophenone
CAS No.: 19434-30-1
Cat. No.: B8467348

Get Quote

\ J

Synonyms: Benzophenone-3, 2-Hydroxy-4-methoxybenzophenone, (2-Hydroxy-4-
methoxyphenyl)-phenylmethanone[1]

Chemical Identity & Physicochemical Properties[2]
[3]1[4][5][6]

Oxybenzone is a benzophenone derivative widely utilized for its ability to absorb ultraviolet
(UV) radiation, specifically in the UVB (290-320 nm) and short-wave UVA (320-340 nm)
regions.[2] Its efficacy relies on a specific structural motif—an intramolecular hydrogen bond—
that facilitates non-radiative energy dissipation.

Table 1: Physicochemical Constants
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Property Value Notes

CAS Number 131-57-7

Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

Appearance Pale yellow crystalline powder

Melting Point 62.0 —65.5 °C Experimental [1]

Boiling Point 150 - 160 °C @ 5 mmHg [1]

LogP (Octanol/Water) 3.79 Experimental [2]

Water Solubility ~69 mg/L @ 25°C (Virtually insoluble)
Soluble in Ethanol, Acetone, Lipophilic nature drives

Solubility (Organics
y (Org ) Toluene formulation in oil phases

Dual peak character

UV Absorption Max Amax = 288 nm, 325 nm
(UVB/UVA 1)

pKa ~7.56 Phenolic hydroxyl group

Mechanism of Action: Excited State Intramolecular
Proton Transfer (ESIPT)

The photoprotective capability of Oxybenzone is not merely a result of light absorption but of its
ability to safely dissipate that energy as heat without degrading.[2] This is governed by Excited
State Intramolecular Proton Transfer (ESIPT).

The Photophysical Cycle

e Ground State (Enol Form): In the ground state (

), the molecule exists in an enol form where the hydroxyl proton forms a strong
intramolecular hydrogen bond with the carbonyl oxygen.

o Excitation: Upon absorbing a UV photon, the molecule is promoted to the excited singlet
state (
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)

e Proton Transfer: The acidity of the hydroxyl group and the basicity of the carbonyl group
increase significantly in the excited state. The proton transfers to the carbonyl oxygen,
forming a keto tautomer.

» Relaxation: The excited keto form relaxes to the ground state keto form via internal
conversion (releasing energy as heat).

o Restoration: The ground state keto form is unstable and rapidly back-transfers the proton to
regenerate the original enol form, making the molecule ready to absorb another photon.
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Figure 1: The ESIPT cycle allows Oxybenzone to act as a reusable 'photon pump,’ converting
UV radiation into harmless thermal energy.

Synthesis: Friedel-Crafts Acylation[8][9][10][11][12]
[13][14]

The industrial synthesis of Oxybenzone typically employs a Friedel-Crafts acylation strategy. A
robust route involves the reaction of benzoyl chloride with 1,3-dimethoxybenzene (resorcinol
dimethyl ether).

Expert Insight: While one might expect a simple acylation, the use of Aluminum Chloride (

) serves a dual purpose. It catalyzes the acylation and facilitates the selective demethylation of
the methoxy group ortho to the carbonyl. This is critical because the ortho-hydroxyl group is
required for the hydrogen bonding described in the mechanism section above.

Reaction Pathway[8][9][10][11][12][15][16][17]
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» Reagents: Benzoyl Chloride + 1,3-Dimethoxybenzene.
e Catalyst: Anhydrous

(Lewis Acid).

e Process:
o Formation of the acylium ion complex.
o Electrophilic attack on the electron-rich aromatic ring.[3]

o Selective cleavage of the ortho-methoxy bond due to the stability of the resulting
aluminum-chelate complex.

o Workup: Acid hydrolysis releases the free phenol (Oxybenzone).

Benzoyl Chloride
+

1,3-Dimethoxybenzene

AICI3, Heat

Friedel-Crafts Acylation
&
Selective Ortho-Demethylation

Intermediate Complex
(AICI3 coordinated)

cid Hydrolysis (H30+)

Oxybenzone
(2-Hydroxy-4-methoxybenzophenone)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


http://d.web.umkc.edu/drewa/Chem322L/Handouts/exp_6_akylation_arenes_WS07.pdf
https://www.benchchem.com/product/b8467348/docs?utm_src=pdf-body-img#technical-monograph-oxybenzone-cas-131-57-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8467348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Figure 2: Synthetic route highlighting the simultaneous acylation and selective demethylation
driven by aluminum chloride chelation.

Analytical Protocol: HPLC Quantification

For quality control and formulation analysis, High-Performance Liquid Chromatography (HPLC)
is the gold standard. The following protocol is adapted from FDA Laboratory Information
Bulletin 4675 [3].

Validated Method Parameters

Parameter Condition

C18 Reverse Phase (e.g., Phenomenex Luna

Column
C18(2), 150 x 4.6 mm, 5 um)
) Methanol : 0.5% Acetic Acid (aq) (85:15 v/vis a
Mobile Phase ) ) ) )
common starting point for isocratic)
Flow Rate 1.0 mL/min
Detection UV-Vis / PDA @ 313 nm (or 288 nm)
Injection Volume 10-20 uL
Temperature Ambient (25°C)
Step-by-Step Workflow

o Standard Preparation: Dissolve Oxybenzone reference standard in Methanol to create a
stock solution (e.g., 0.2 mg/mL). Sonicate to ensure complete dissolution.

e Sample Extraction:
o Weigh ~0.2g of sunscreen lotion/emulsion.
o Disperse in 50 mL Methanol.

o Critical Step: Sonicate for 15 minutes to break the emulsion and solubilize the active
ingredient.
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o Filter through a 0.45 pm PTFE filter to remove excipients.

e Analysis: Inject standard and sample. Oxybenzone typically elutes between 4—6 minutes
depending on the exact organic modifier ratio.

o Calculation: Use external standard calibration curve (
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Figure 3: Analytical workflow for the extraction and quantification of Oxybenzone from complex
matrices.

Safety & Environmental Toxicology

While Oxybenzone is FDA-approved for human use (up to 6%), it is currently the subject of
intense scrutiny regarding environmental impact and endocrine disruption.
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o Coral Reef Toxicity: Research indicates Oxybenzone acts as a skeletal endocrine disruptor in
coral planulae. It induces ossification, trapping the coral larva in its own skeleton, and lowers
the temperature at which coral bleaching occurs [4]. This has led to bans in jurisdictions like
Hawaii and Key West.

e Human Safety: It is lipophilic and can penetrate the stratum corneum, with traces detectable
in urine. While generally considered safe for topical use, concerns regarding weak
estrogenic activity persist in literature, though systemic toxicity remains low at regulated
levels [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Monograph: Oxybenzone (CAS 131-57-7)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8467348/docs#technical-monograph-oxybenzone-
cas-131-57-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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